ON-123300
ON-123300
ON123300 is a potent multikinase inhibitor and may be potential useful for brain tumor chemotherapy. ON123300 strongly inhibits Ark5 and CDK4, as well as growth factor receptor tyrosine kinases such as β-type platelet-derived growth factor receptor (PDGFRβ). ON123300 inhibits U87 glioma cell proliferation with an IC(50) 3.4 ± 0.1 μmol/L. ON123300 exhibits potent activity against mantle cell lymphomas (MCLs) both in vitro and in vivo. ON123300 might be an effective agent in MCL, including ibrutinib-resistant forms of the disease.
Brand Name:
Vulcanchem
CAS No.:
1357470-29-1
VCID:
VC0538092
InChI:
InChI=1S/C24H27N7O/c1-29-10-12-30(13-11-29)20-8-6-19(7-9-20)27-24-26-16-18-14-17(15-25)23(32)31(22(18)28-24)21-4-2-3-5-21/h6-9,14,16,21H,2-5,10-13H2,1H3,(H,26,27,28)
SMILES:
CN1CCN(CC1)C2=CC=C(C=C2)NC3=NC=C4C=C(C(=O)N(C4=N3)C5CCCC5)C#N
Molecular Formula:
C24H27N7O
Molecular Weight:
429.0
ON-123300
CAS No.: 1357470-29-1
Inhibitors
VCID: VC0538092
Molecular Formula: C24H27N7O
Molecular Weight: 429.0
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1357470-29-1 |
|---|---|
| Product Name | ON-123300 |
| Molecular Formula | C24H27N7O |
| Molecular Weight | 429.0 |
| IUPAC Name | 8-cyclopentyl-2-[4-(4-methylpiperazin-1-yl)anilino]-7-oxopyrido[2,3-d]pyrimidine-6-carbonitrile |
| Standard InChI | InChI=1S/C24H27N7O/c1-29-10-12-30(13-11-29)20-8-6-19(7-9-20)27-24-26-16-18-14-17(15-25)23(32)31(22(18)28-24)21-4-2-3-5-21/h6-9,14,16,21H,2-5,10-13H2,1H3,(H,26,27,28) |
| Standard InChIKey | VADOZMZXXRBXNY-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C2=CC=C(C=C2)NC3=NC=C4C=C(C(=O)N(C4=N3)C5CCCC5)C#N |
| Appearance | Solid powder |
| Description | ON123300 is a potent multikinase inhibitor and may be potential useful for brain tumor chemotherapy. ON123300 strongly inhibits Ark5 and CDK4, as well as growth factor receptor tyrosine kinases such as β-type platelet-derived growth factor receptor (PDGFRβ). ON123300 inhibits U87 glioma cell proliferation with an IC(50) 3.4 ± 0.1 μmol/L. ON123300 exhibits potent activity against mantle cell lymphomas (MCLs) both in vitro and in vivo. ON123300 might be an effective agent in MCL, including ibrutinib-resistant forms of the disease. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ON-123300; ON 123300; ON123300. |
| Reference | 1: Divakar SK, Ramana Reddy MV, Cosenza SC, Baker SJ, Perumal D, Antonelli AC, Brody J, Akula B, Parekh S, Premkumar Reddy E. Dual inhibition of CDK4/Rb and PI3K/AKT/mTOR pathways by ON123300 induces synthetic lethality in mantle cell lymphomas. Leukemia. 2015 Jul 15. doi: 10.1038/leu.2015.185. [Epub ahead of print] PubMed PMID: 26174628. 2: Zhang X, Lv H, Zhou Q, Elkholi R, Chipuk JE, Reddy MV, Reddy EP, Gallo JM. Preclinical pharmacological evaluation of a novel multiple kinase inhibitor, ON123300, in brain tumor models. Mol Cancer Ther. 2014 May;13(5):1105-16. doi: 10.1158/1535-7163.MCT-13-0847. Epub 2014 Feb 25. PubMed PMID: 24568969; PubMed Central PMCID: PMC4013241. 3: Lv H, Zhang X, Sharma J, Reddy MV, Reddy EP, Gallo JM. Integrated pharmacokinetic-driven approach to screen candidate anticancer drugs for brain tumor chemotherapy. AAPS J. 2013 Jan;15(1):250-7. doi: 10.1208/s12248-012-9428-4. Epub 2012 Nov 22. PubMed PMID: 23180160; PubMed Central PMCID: PMC3535101. |
| PubChem Compound | 56649281 |
| Last Modified | Nov 11 2021 |
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